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Compound of Interest

Compound Name: L-Menthyl acetate

Cat. No.: B046590 Get Quote

Essential Safety and Handling Guide for L-Menthyl
Acetate
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of L-Menthyl acetate. It is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Physicochemical and Safety Data
The following table summarizes key quantitative data for L-Menthyl acetate, crucial for risk

assessment and safe handling.
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Property Value Source(s)

CAS Number 2623-23-6 [1][2][3]

Molecular Formula C12H22O2 [2]

Molecular Weight 198.31 g/mol [1]

Appearance Colorless liquid [4][5]

Odor Minty, menthol-like [5][6]

Boiling Point 228 - 229 °C (442 - 444 °F)

Flash Point
92.22 °C (198.00 °F) [Closed

Cup]
[7]

Density 0.922 g/mL at 25 °C

Hazards

Combustible liquid. Toxic to

aquatic life with long-lasting

effects.

[8][9]

Operational and Disposal Plans
Adherence to the following procedural guidance is critical for minimizing risk and ensuring a

safe laboratory environment.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against chemical exposure. The following equipment

must be worn when handling L-Menthyl acetate.

Eye and Face Protection: Wear tightly fitting safety goggles. If there is a splash hazard, use

a face shield in addition to goggles.[10][11]

Hand Protection: Use suitable chemical-resistant safety gloves.[12] Recommended materials

include nitrile rubber (0.4 mm), chloroprene rubber (0.5 mm), or butyl rubber (0.7 mm).[12]

Body Protection: Wear closed work clothing, such as a lab coat, and long-sleeved attire to

prevent skin contact.[4][12] Body protection should be selected based on the specific tasks
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and potential for exposure.[10][12]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not typically required.[4] If vapors or mists are generated, or if working in a

poorly ventilated area, use a NIOSH-certified respirator.[10][11] For firefighting, a self-

contained breathing apparatus (SCBA) is mandatory.[1][2][12]

Safe Handling and Storage Protocol
Handling:

Always handle L-Menthyl acetate in a well-ventilated area, preferably within a chemical

fume hood.[8]

Avoid direct contact with skin and eyes and prevent inhalation of vapor or mist.[2][3][6]

Keep the substance away from all sources of ignition, including heat, sparks, and open

flames.[1][8][10] Take precautionary measures against static discharge.[2][10]

Practice good industrial hygiene: do not eat, drink, or smoke in the work area. Wash hands

thoroughly after handling.[12]

Storage:

Store in a cool, dry, and well-ventilated location.[1][2][8]

Keep containers tightly closed to prevent leakage and contamination.[1][2][3][8] L-Menthyl
acetate is sensitive to moisture.[2]

Store away from products that release odors, as it is odor-sensitive.[1][10]

Spill Management Protocol
In the event of a spill, follow these steps to ensure safe cleanup.

Immediate Actions: Evacuate non-essential personnel from the spill area.[2] Remove all

sources of ignition.[2][8] Ensure the area is adequately ventilated.[2][8]

Containment:
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Small Spills: Contain the spill using an inert absorbent material such as sand, silica gel, or

general-purpose binder.[1][6][8]

Large Spills: Dike the spillage to prevent further spread.[1]

Cleanup and Decontamination:

Carefully collect the absorbed material and place it into a suitable, closed, and properly

labeled container for hazardous waste disposal.[1][3]

After the material has been removed, wash the spill area thoroughly.[2]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.

Eye Contact: Immediately flush the affected eyes with plenty of water for at least 15 minutes,

holding the eyelids open.[1][4][8][12] Seek medical attention.[2][4][8]

Skin Contact: Remove all contaminated clothing immediately.[1][2][12] Wash the affected

skin area thoroughly with soap and water.[3][8][12]

Inhalation: Move the individual to fresh air and keep them calm.[1][2][12] If breathing is

difficult or stops, provide artificial respiration.[3] Consult a physician.[2][3]

Ingestion: Do NOT induce vomiting.[2] If the person is conscious, rinse their mouth with

water and then have them drink 200-300 ml of water.[1][12] Never give anything by mouth to

an unconscious person.[2][3] Seek immediate medical advice.[2]

Disposal Plan
Proper disposal is essential to prevent environmental contamination.

L-Menthyl acetate and any contaminated materials (e.g., absorbent pads, gloves) must be

treated as hazardous waste.[3]

Dispose of contents and containers at a designated hazardous or special waste collection

point in accordance with all local, state, and federal regulations.[1][8]
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Do not allow the product to enter drains, sewage systems, or waterways.[2]

Safety Workflow Diagram
The following diagram illustrates the logical workflow for handling L-Menthyl acetate, from

initial preparation to final disposal, including emergency protocols.

Safe Handling Workflow for L-Menthyl Acetate

Standard Operating Procedure

Emergency Protocols

1. Pre-Use Safety Check
- Verify Ventilation

- Don Required PPE

2. Chemical Handling
- Avoid Inhalation & Contact

- Keep Away from Ignition Sources

3. Post-Handling
- Tightly Seal Container

- Store in Cool, Dry Place

Spill Response
- Evacuate & Ventilate

- Absorb with Inert Material
- Collect in Sealed Container

Spill
Event

Exposure Response
- Move to Fresh Air (Inhalation)
- Flush with Water (Skin/Eyes)

- Seek Medical Attention

Exposure
Event

4. Waste Disposal
- Dispose of chemical and
contaminated materials as

hazardous waste.
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Caption: Workflow for L-Menthyl acetate handling and emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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